Cas no 17324-04-8 (3-Methylnaphthalen-2-ol)

• Product Name: 3-Methylnaphthalen-2-ol
• CAS No: 17324-04-8
• MF: C₁₁H₁₀O
• MW: 158.196503162384
• MDL: MFCD09037754
• CID: 166643
• PubChem ID: 87050
• Update Time: 2025-10-29

3-Methylnaphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-Methylnaphthalen-2-ol
• 2-Hydroxy-3-methylnaphthalene
• 2-Naphthalenol,3-methyl-
• 3-Methyl-2-naphthol
• 3-Methyl-2-naphtholneat
• Einecs 241-346-4
• D82548
• SCHEMBL171209
• MFCD09037754
• 17324-04-8
• AKOS006331519
• NS00025681
• 3-Methyl-2-naphthalenol
• BS-15586
• SY104708
• SCHEMBL3660972
• M6G99CDT8G
• 3-methyl-naphthalen-2-ol
• DTXSID70169557
• CS-0145779
• UNII-M6G99CDT8G
• 2-Oxynaphthalin-3-carbon
• 2-Naphthalenol, 3-methyl-
• MYRXDLASSYFCAC-UHFFFAOYSA-N
• DTXCID9092048
• XH1019
• DB-347105

• MDL： MFCD09037754
• Inchi： 1S/C11H10O/c1-8-6-9-4-2-3-5-10(9)7-11(8)12/h2-7,12H,1H3
• InChI Key： MYRXDLASSYFCAC-UHFFFAOYSA-N
• SMILES： OC1=CC2C=CC=CC=2C=C1C

Computed Properties

• Exact Mass: 158.07300
• Monoisotopic Mass: 158.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.144
• Boiling Point: 304.3°Cat760mmHg
• Flash Point: 147.1°C
• Refractive Index: 1.656
• PSA: 20.23000
• LogP: 2.85380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 3-Methylnaphthalen-2-ol

Recent Advances in the Study of 3-Methylnaphthalen-2-ol (CAS: 17324-04-8) in Chemical and Biomedical Research

3-Methylnaphthalen-2-ol (CAS: 17324-04-8) is a naphthalene derivative that has garnered significant attention in recent years due to its potential applications in chemical synthesis and biomedical research. This compound, characterized by a hydroxyl group at the 2-position and a methyl group at the 3-position of the naphthalene ring, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of more complex organic molecules. Recent studies have explored its role in drug development, particularly in the design of novel therapeutic agents targeting inflammatory and oxidative stress-related diseases.

One of the key areas of interest is the compound's antioxidant properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-Methylnaphthalen-2-ol exhibits potent free radical scavenging activity, comparable to well-known antioxidants like ascorbic acid. The study utilized in vitro assays, including DPPH and ABTS radical scavenging tests, to quantify its antioxidant capacity. These findings suggest potential applications in the development of treatments for conditions such as neurodegenerative diseases and cardiovascular disorders, where oxidative stress plays a critical role.

In addition to its antioxidant properties, recent research has highlighted the compound's anti-inflammatory effects. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that 3-Methylnaphthalen-2-ol significantly inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cell lines. The study employed molecular docking simulations to propose a mechanism of action involving the modulation of NF-κB signaling pathways. These insights open new avenues for the development of anti-inflammatory drugs with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

From a chemical synthesis perspective, 3-Methylnaphthalen-2-ol serves as a versatile building block. A recent study in Organic Letters (2023) detailed a novel catalytic method for the selective functionalization of the naphthalene ring, enabling the efficient synthesis of derivatives with enhanced bioactivity. The method leverages palladium-catalyzed C-H activation, offering a more sustainable alternative to traditional synthetic routes that often require harsh conditions and generate significant waste.

Despite these promising developments, challenges remain in the practical application of 3-Methylnaphthalen-2-ol. Issues such as low solubility in aqueous media and potential toxicity at high concentrations need to be addressed through further research. Ongoing studies are focusing on structural modifications to improve pharmacokinetic properties while retaining bioactivity. For instance, a 2024 preprint on ChemRxiv explores the synthesis of water-soluble analogs via glycosylation, which could enhance bioavailability for therapeutic use.

In conclusion, 3-Methylnaphthalen-2-ol (CAS: 17324-04-8) represents a compound of growing importance in both chemical and biomedical research. Its dual role as a synthetic intermediate and a bioactive molecule underscores its versatility. Future research directions may include large-scale production optimization, in vivo efficacy studies, and exploration of its potential in combination therapies. As the scientific community continues to unravel its mechanisms and applications, this compound is poised to make significant contributions to drug discovery and material science.